Ethyl 4-(((2,4-difluorophenyl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-(2,4-difluorophenyl)sulfonyloxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C20H16F2N2O6S/c1-3-29-20(26)19-16(30-31(27,28)17-9-6-13(21)10-15(17)22)11-18(25)24(23-19)14-7-4-12(2)5-8-14/h4-11H,3H2,1-2H3
• InChI Key: VMRBMIXHXKDJJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=C(C=C(C=C2)F)F)C3=CC=C(C=C3)C
• Molecular Formula: C20H16F2N2O6S
• Molecular Weight: 450.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis process would depend on the desired route of synthesis and the available starting materials. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also has a sulfonyl group attached to a difluorophenyl group, and a carboxylate ester group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the ester group could undergo hydrolysis, the sulfonyl group could participate in substitution reactions, and the pyridazine ring could undergo various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of the polar sulfonyl and ester groups would likely make this compound relatively polar, affecting its solubility in different solvents.

Scientific Research Applications

Synthesis and Structural Analysis

• Innovative Synthesis Techniques : Research has led to innovative synthesis techniques for highly functionalized compounds. For instance, a study presents a four-component tandem protocol for the stereoselective synthesis of highly functionalized [1,4]-thiazines, showcasing a method that offers high stereoselectivity and good yields, which is crucial for developing complex molecules for pharmaceutical applications (Indumathi, Kumar, & Perumal, 2007).

• Antibacterial and Antimicrobial Activities : Several compounds synthesized from Ethyl 4-(((2,4-difluorophenyl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate derivatives have been evaluated for their antimicrobial and antibacterial activities. One such study synthesized novel heterocyclic compounds containing a sulfonamido moiety, aimed at antibacterial applications, indicating significant antibacterial activity for a number of synthesized compounds (Azab, Youssef, & El‐Bordany, 2013).

• Herbicidal Activities : The herbicidal activities of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives were explored, showing that some compounds exhibit strong herbicidal activities comparable to commercial herbicides (Xu et al., 2008).

• Regioselective Synthesis : Studies also focus on the regioselective synthesis of compounds, such as ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, under ultrasound irradiation. This showcases a methodological advancement for achieving high yields and regioselectivity, crucial for the precise synthesis of targeted molecular structures (Machado et al., 2011).

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a novel compound, initial studies might focus on determining its physical and chemical properties, synthesizing it in a more efficient or cost-effective way, or exploring its potential uses.